![molecular formula C20H24N2O5 B2603545 (E)-3-(3,4-dimethoxyphenyl)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)acrylamide CAS No. 2035019-17-9](/img/structure/B2603545.png)
(E)-3-(3,4-dimethoxyphenyl)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(3,4-dimethoxyphenyl)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)acrylamide is a useful research compound. Its molecular formula is C20H24N2O5 and its molecular weight is 372.421. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis in Heterocyclic Chemistry : The compound has been utilized in the synthesis of various heterocyclic compounds. For instance, cyanoacetamide derivatives were created for their antitumor and antioxidant activities. These processes involve Knoevenagel condensation and the synthesis of acrylamides, indicating the compound's role in complex organic synthesis and potential pharmacological properties (Bialy & Gouda, 2011).
Crystal Structure Analysis : Studies on crystal structures, including compounds similar in structure to (E)-3-(3,4-dimethoxyphenyl)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)acrylamide, provide insights into the molecular configurations and hydrogen-bonded dimer formations. This information is crucial for understanding the molecular interactions and properties of these compounds (Kranjc et al., 2012).
Polymer and Material Sciences
Polymer-Bound Thiol Groups : The synthesis of new monomers for polymers, specifically those with thiol groups that can react with acrylamides, showcases the compound's relevance in material sciences. These polymers have potential applications in coatings, adhesives, and as materials with specific chemical reactivity (Cesana et al., 2007).
Biocompatible Polymers : The development of biocompatible polymers using variants of (meth)acrylamides signifies the compound's importance in medical and biological applications. These polymers can be used for drug delivery systems and biocompatible coatings, highlighting their relevance in improving medical treatments and devices (Chua et al., 2012).
Photopolymerization : Studies on nitroxide-mediated photopolymerization, involving compounds structurally related to this compound, are significant for the development of photoresists and coatings. These materials are crucial in the manufacturing of electronic components and high-precision devices (Guillaneuf et al., 2010).
Properties
IUPAC Name |
(E)-3-(3,4-dimethoxyphenyl)-N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5/c1-14-11-16(25-2)13-20(24)22(14)10-9-21-19(23)8-6-15-5-7-17(26-3)18(12-15)27-4/h5-8,11-13H,9-10H2,1-4H3,(H,21,23)/b8-6+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSWOMNNADOEXDF-SOFGYWHQSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)N1CCNC(=O)C=CC2=CC(=C(C=C2)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC(=O)N1CCNC(=O)/C=C/C2=CC(=C(C=C2)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.